Cas no 1185294-03-4 (({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride)

• Product Name: ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride
• CAS No: 1185294-03-4
• MF: C₅H₁₀ClN₃OS
• MW: 195.670398235321
• MDL: MFCD12026793
• CID: 4576148
• Update Time: 2025-06-08

({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {3-[(methylsulfanyl)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride
• ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride

• MDL： MFCD12026793
• Inchi： 1S/C5H9N3OS.ClH/c1-10-3-4-7-5(2-6)9-8-4;/h2-3,6H2,1H3;1H
• InChI Key： UPQPIBTZGYRNRA-UHFFFAOYSA-N
• SMILES： C(C1=NOC(CN)=N1)SC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride

({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride (CAS No. 1185294-03-4): A Comprehensive Overview

({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride (CAS No. 1185294-03-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-(methylthiomethyl)-1,2,4-oxadiazol-5-yl)methylamine hydrochloride, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Properties: ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride is a white crystalline solid with a molecular formula of C₇H₁₁N₃O₂S·HCl. The molecular weight of this compound is approximately 220.69 g/mol. It is soluble in water and common organic solvents such as methanol and ethanol. The compound exhibits strong basic properties due to the presence of the amine group, which can form a stable salt with hydrochloric acid.

Synthesis Methods: The synthesis of ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride typically involves several steps. One common approach starts with the reaction of methyl thioglycolate with hydrazine to form the corresponding hydrazide. This intermediate is then cyclized using an appropriate coupling agent to form the 1,2,4-oxadiazole ring. The resulting oxadiazole derivative is further functionalized by introducing the amine group through reductive amination or other nitrogen introduction methods. Finally, the free amine is converted to the hydrochloride salt by treating it with hydrochloric acid.

Biological Activities: Recent studies have shown that ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound possesses potent anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells.

In addition to its anti-inflammatory effects, ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride has also been investigated for its potential as an antiviral agent. Studies conducted by a team of researchers at the University of California have shown that this compound can inhibit the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action appears to involve interference with viral RNA synthesis and protein processing.

Clinical Applications: The potential clinical applications of ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride are currently being explored in various preclinical and early-stage clinical trials. One notable application is in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Preclinical studies have shown that this compound can significantly reduce inflammation and tissue damage in animal models of these diseases.

In the context of viral infections, clinical trials are underway to evaluate the efficacy and safety of ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride as a potential antiviral therapy. Early results from these trials are promising, with several patients showing improved symptoms and reduced viral load after treatment.

Safety and Toxicology: Safety assessments are crucial for any compound being considered for clinical use. Preclinical toxicology studies have indicated that ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride has a favorable safety profile at therapeutic doses. However, like all pharmaceutical compounds, it may cause side effects at higher concentrations or prolonged exposure. Common side effects observed in preclinical studies include mild gastrointestinal discomfort and transient changes in liver enzymes.

To ensure patient safety and optimize therapeutic outcomes, ongoing research is focused on refining dosing regimens and identifying patient populations most likely to benefit from treatment with this compound.

FUTURE DIRECTIONS: The future prospects for ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-yl}methyl)amine hydrochloride are promising. Continued research into its biological mechanisms and therapeutic applications is expected to yield valuable insights that could lead to new treatments for a variety of diseases. Additionally, efforts to improve its pharmacokinetic properties and reduce potential side effects are ongoing.

In conclusion, ({3-[(methylthio)methyl]-1,2,4-oxadiazol-5-y l}m ethyl)a mine h ydrochlo ride (CAS No . 1 18 5 29 4 -0 3 -4) strong > represents an exciting area of research in medicinal chemistry and pharmaceutical development. Its unique chemical structure and diverse biological activities make it a promising candidate for further investigation and potential clinical use.